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Get Quote

The table below summarizes key experimental data for 2-Fluorobutane (C₄H₉F) from a technical datasheet,

which cites SynQuest as the source [1].

Property Value Conditions / Notes

Molecular Formula C₄H₉F -

Molar Mass 76.113 g/mol -

Refractive Index (n) 1.3299 Experimental (SynQuest 55858, 1100-3-47) [1]

Density 0.77 g/mL Experimental (SynQuest) [1]

Boiling Point 25 °C At 760 mmHg, Experimental (SynQuest) [1]

Melting Point -121 °C Experimental (SynQuest) [1]

Flash Point -27.8 °C Predicted [1]

Experimental Protocol for Refractive Index
Measurement
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The general methodology for determining refractive index, as described in a study on binary liquid mixtures,

involves using an Abbes refractometer [2]. The specific protocol can be summarized as follows:

Instrument Calibration: The refractometer is first inspected and calibrated using a test piece with a
known refractive index (e.g., using mono bromo-naphthalene) to ensure accuracy [2].

Temperature Control: The refractometer's prism hose is connected to a thermostated water bath to
maintain a constant temperature during measurement, which is critical for accurate results. The

temperature is monitored with a built-in digital thermometer [2].
Sample Measurement: A drop of the pure liquid sample (2-Fluorobutane, in this context) is placed

on the main prism surface [2].
Reading Demarcation Line: The measuring knob is adjusted to bring the demarcation line between

light and dark fields into view. The dispersion knob is then used to sharpen this line [2].
Data Recording: The measuring knob is fine-tuned to center the demarcation line on the crosshairs.

The refractive index value is then read directly from the scale in the field of view [2].

Experimental Workflow for Property Validation

The following diagram illustrates the logical workflow for measuring and validating the physicochemical

properties of a compound like 2-Fluorobutane, from sample preparation to final data compilation. This

workflow integrates the general refractive index protocol [2] with the types of properties reported [1].
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Diagram of the experimental workflow for validating the physicochemical properties of a compound like 2-

Fluorobutane.

Key Information for Researchers

Data Recency: The core experimental data for 2-Fluorobutane, including the refractive index of
1.3299, is from a 2018 source [1]. I recommend consulting specialized chemical databases or recent

scientific literature for potentially newer studies.
Lack of Pathways for Simple Organics: Signaling pathway diagrams are typically relevant for

complex biochemical or pharmacological molecules. For a simple organic compound like 2-
Fluorobutane, such pathways are not applicable and were not found in the search results.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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